Cas no 1805247-66-8 (2-Chloro-3-methyl-4-(trifluoromethyl)aniline)

• Product Name: 2-Chloro-3-methyl-4-(trifluoromethyl)aniline
• CAS No: 1805247-66-8
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 5006058
• Update Time: 2025-06-08

2-Chloro-3-methyl-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methyl-4-(trifluoromethyl)aniline

• Inchi： 1S/C8H7ClF3N/c1-4-5(8(10,11)12)2-3-6(13)7(4)9/h2-3H,13H2,1H3
• InChI Key： XDYRQMDYFBUEJM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 2-Chloro-3-methyl-4-(trifluoromethyl)aniline

Professional Introduction to 2-Chloro-3-methyl-4-(trifluoromethyl)aniline (CAS No. 1805247-66-8)

2-Chloro-3-methyl-4-(trifluoromethyl)aniline, identified by its CAS number 1805247-66-8, is a significant compound in the field of pharmaceutical chemistry and chemical biology. This aromatic amine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug development and material science. The presence of both chloro and trifluoromethyl substituents on the benzene ring imparts distinct electronic and steric properties, making it a versatile intermediate for synthesizing various biologically active molecules.

The compound's molecular structure, characterized by a chloro group at the 2-position, a methyl group at the 3-position, and a trifluoromethyl group at the 4-position, contributes to its reactivity and functionalization possibilities. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets. The trifluoromethyl group, in particular, is well-known for its ability to enhance binding affinity and metabolic resistance in drug candidates, a feature that has been extensively explored in recent years.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their favorable pharmacokinetic properties. Studies have demonstrated that the introduction of fluorine atoms can lead to improved drug efficacy, reduced toxicity, and enhanced bioavailability. The compound 2-Chloro-3-methyl-4-(trifluoromethyl)aniline exemplifies this trend, as it serves as a valuable building block for synthesizing novel therapeutic agents targeting various diseases.

One of the most compelling applications of this compound lies in its use as a precursor for developing kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the structure of 2-Chloro-3-methyl-4-(trifluoromethyl)aniline, researchers can generate derivatives with high selectivity for specific kinases, thereby reducing off-target effects and improving therapeutic outcomes. Recent studies have highlighted its potential in designing inhibitors for tyrosine kinases, which are key targets in oncology research.

The compound's versatility also extends to its utility in material science. Fluorinated aromatic compounds are widely used in the development of advanced materials such as liquid crystals, organic semiconductors, and polymer additives. The electronic properties imparted by the chloro and trifluoromethyl groups make 2-Chloro-3-methyl-4-(trifluoromethyl)aniline an excellent candidate for these applications. For instance, it has been investigated as a component in organic light-emitting diodes (OLEDs), where its ability to enhance charge transport and luminescence properties is highly beneficial.

In academic research, the synthesis and characterization of derivatives of 2-Chloro-3-methyl-4-(trifluoromethyl)aniline have been subjects of numerous publications. Researchers have explored various synthetic pathways to introduce additional functional groups or to modify existing ones, aiming to optimize biological activity and material properties. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in this regard.

The impact of fluorine substitution on the pharmacological properties of aromatic amines has been extensively documented. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of drug candidates by influencing both hydrophobic interactions and dipole moments. Moreover, fluorine atoms can prevent metabolic degradation by competing with hydroxyl groups for enzymatic attack. These effects make compounds like 2-Chloro-3-methyl-4-(trifluoromethyl)aniline attractive for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of complex molecules often requires multi-step processes involving multiple intermediates. In the case of 2-Chloro-3-methyl-4-(trifluoromethyl)aniline, efficient synthetic routes have been developed that leverage readily available starting materials and transition metal catalysts. These methods not only improve yield but also minimize waste, aligning with green chemistry principles. Recent advances in flow chemistry have further enhanced the scalability and reproducibility of these synthetic protocols.

The compound's role in drug discovery extends beyond kinase inhibitors. It has also been explored as a precursor for developing antimicrobial agents, where its structural features contribute to improved efficacy against resistant bacterial strains. Additionally, its derivatives have shown promise in treating neurological disorders by modulating neurotransmitter receptors.

The future prospects for 2-Chloro-3-methyl-4-(trifluoromethyl)aniline are promising, with ongoing research aimed at uncovering new applications and optimizing existing ones. As computational methods improve, virtual screening techniques are being increasingly used to identify novel derivatives with enhanced properties. This approach allows researchers to rapidly evaluate large libraries of compounds without extensive experimental work.

In conclusion, 2-Chloro-3-methyl-4-(trifluoromethyl)aniline (CAS No. 1805247-66-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with improved pharmacokinetic properties. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing scientific innovation.